N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-3-methoxybenzamide

• IUPAC Name: N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-3-methoxybenzamide
• InChI: InChI=1S/C24H18N2O3S/c1-29-19-14-8-13-18(15-19)23(28)26-24-25-20(16-9-4-2-5-10-16)22(30-24)21(27)17-11-6-3-7-12-17/h2-15H,1H3,(H,25,26,28)
• InChI Key: JQCSLCULDAUQGN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C(=O)NC2=NC(=C(S2)C(=O)C3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C24H18N2O3S
• Molecular Weight: 414.5 g/mol

Description

N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-3-methoxybenzamide, commonly known as BPTM, is a thiazole derivative that has been extensively studied for its potential applications in scientific research. BPTM has been shown to exhibit a range of biochemical and physiological effects, making it a valuable tool for investigating various biological processes.

Mechanism of Action

BPTM binds to the ATP-binding site of CK2 and inhibits its activity by preventing ATP from binding to the enzyme. This results in the downregulation of various signaling pathways that are regulated by CK2.
Biochemical and Physiological Effects
BPTM has been shown to exhibit a range of biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, and modulation of gene expression. BPTM has also been shown to enhance the sensitivity of cancer cells to chemotherapy drugs.

Advantages and Limitations for Lab Experiments

BPTM has several advantages for use in lab experiments, including its high selectivity for CK2 and its ability to inhibit the enzyme in both in vitro and in vivo systems. However, BPTM has some limitations, including its low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for the use of BPTM in scientific research. One area of interest is the development of new CK2 inhibitors based on the structure of BPTM. Another area of interest is the investigation of the role of CK2 in various diseases, including cancer and neurodegenerative disorders. Additionally, BPTM may have potential applications in drug discovery and personalized medicine.

Synthesis Methods

The synthesis of BPTM involves the reaction of 5-benzoyl-4-phenyl-2-aminothiazole with 3-methoxybenzoyl chloride in the presence of a base catalyst. The resulting product is then purified through recrystallization to obtain pure BPTM.

Scientific Research Applications

BPTM has been widely used in scientific research due to its ability to selectively inhibit the activity of protein kinase CK2, a key regulator of many cellular processes. CK2 has been implicated in various diseases, including cancer, making it an attractive target for drug development.